Cas no 2742653-28-5 ([(3-Chloro-4-methylphenyl)methyl](methyl)amine hydrochloride)

• Product Name: [(3-Chloro-4-methylphenyl)methyl](methyl)amine hydrochloride
• CAS No: 2742653-28-5
• MF: C₉H₁₃Cl₂N
• MW: 206.112220525742
• CID: 5462034
• Update Time: 2025-06-08

[(3-Chloro-4-methylphenyl)methyl](methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z5390415454
• [(3-chloro-4-methylphenyl)methyl](methyl)amine hydrochloride
• [(3-Chloro-4-methylphenyl)methyl](methyl)amine hydrochloride

• Inchi： 1S/C9H12ClN.ClH/c1-7-3-4-8(6-11-2)5-9(7)10;/h3-5,11H,6H2,1-2H3;1H
• InChI Key： PZUMGPMFNWWSNE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)CNC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 116
• Topological Polar Surface Area: 12

Additional information on [(3-Chloro-4-methylphenyl)methyl](methyl)amine hydrochloride

[(3-Chloro-4-methylphenyl)methyl](methyl)amine hydrochloride: A Comprehensive Overview

The compound with CAS No. 2742653-28-5, commonly referred to as [(3-Chloro-4-methylphenyl)methyl](methyl)amine hydrochloride, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a chlorinated aromatic ring with a methyl group and an amine functionality. The presence of the hydrochloride salt indicates that this compound is typically used in its protonated form, making it suitable for various applications in pharmaceuticals, agrochemicals, and material sciences.

Recent studies have highlighted the importance of [(3-Chloro-4-methylphenyl)methyl](methyl)amine hydrochloride in drug discovery. Researchers have explored its potential as a building block for constructing bioactive molecules. For instance, its ability to form stable amine bonds has been leveraged in the synthesis of novel antibiotics and anticancer agents. The chlorinated aromatic ring contributes to the molecule's stability and bioavailability, making it an attractive candidate for medicinal chemists.

In addition to its pharmaceutical applications, [(3-Chloro-4-methylphenyl)methyl](methyl)amine hydrochloride has found utility in the synthesis of advanced materials. Its amine functionality allows for easy modification and cross-linking, enabling the creation of high-performance polymers and coatings. Recent advancements in polymer chemistry have demonstrated the potential of this compound in developing environmentally friendly materials with enhanced mechanical properties.

The synthesis of [(3-Chloro-4-methylphenyl)methyl](methyl)amine hydrochloride involves a multi-step process that includes nucleophilic substitution and acid-base neutralization. The starting material is typically derived from chlorinated aromatic compounds, which undergo methylation and amination reactions to yield the final product. Optimization of reaction conditions has been a focus of recent research, with studies exploring the use of catalysts to improve yield and reduce production costs.

From an environmental perspective, the ecological impact of [(3-Chloro-4-methylphenyl)methyl](methyl)amine hydrochloride has been closely examined. Studies have shown that its degradation products are non-toxic and biodegradable under standard conditions. This makes it a safer alternative to other synthetic compounds that may persist in the environment for extended periods.

In conclusion, [(3-Chloro-4-methylphenyl)methyl](methyl)amine hydrochloride (CAS No. 2742653-28-5) is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.